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Compound of Interest

Compound Name: 2,4-Dichloro-1-iodobenzene

Cat. No.: B1347110

An In-depth Technical Guide on 2,4-Dichloro-1-iodobenzene

This guide provides essential information regarding the chemical properties of 2,4-dichloro-1-
iodobenzene, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data

2,4-Dichloro-1-iodobenzene is an aromatic organic compound. Its structure consists of a
benzene ring substituted with two chlorine atoms at the 2 and 4 positions, and an iodine atom
at the 1 position.

Quantitative Data Summary

The fundamental quantitative data for 2,4-dichloro-1-iodobenzene is summarized in the table
below for easy reference and comparison.

Property Value
Molecular Formula CeHsCLA[L][2][3][4][5][6][7]
Molecular Weight 272.89 g/mol [1][4][7]

Experimental Protocols
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While specific experimental protocols for the synthesis or analysis of 2,4-dichloro-1-
iodobenzene can vary, a general methodology for its characterization often involves
techniques such as Gas Chromatography (GC) to determine purity and Nuclear Magnetic
Resonance (NMR) to confirm its structure.[7] Purity levels for commercially available 2,4-
dichloro-1-iodobenzene are typically greater than 98.0% as determined by GC.[4][7]

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name, its chemical
formula, and its molecular weight.

: q has Molecular Formula results in Molecular Weight
2,4-Dichloro-1-iodobenzene CeHsClal - 272.89 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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